Cas no 885950-62-9 (2,3,4,5,6-Pentafluorophenyl2,4,6-trimethylbenzenesulfonate)

• Product Name: 2,3,4,5,6-Pentafluorophenyl2,4,6-trimethylbenzenesulfonate
• CAS No: 885950-62-9
• Molecular Formula: C₁₅H₁₁O₃F₅S
• Molecular Weight: 366.303
• CID: 3061076
• PubChem ID: 577239

2,3,4,5,6-Pentafluorophenyl2,4,6-trimethylbenzenesulfonate Properties

Names and Identifiers

• 2,3,4,5,6-Pentafluorophenyl 2,4,6-trimethylbenzenesulphonate
• 885950-62-9
• Perfluorophenyl 2,4,6-trimethylbenzenesulfonate
• 2,4,6-Trimethyl-benzenesulfonic acid pentafluorophenyl ester
• DTXSID801189798
• AKOS005069511
• 11X-0218
• 2,3,4,5,6-pentafluorophenyl 2,4,6-trimethylbenzene-1-sulfonate
• WHMSVBXYAVAYQY-UHFFFAOYSA-N
• 2,3,4,5,6-Pentafluorophenyl 2,4,6-trimethylbenzenesulfonate #
• 2,3,4,5,6-PENTAFLUOROPHENYL2,4,6-TRIMETHYLBENZENESULFONATE
• (2,3,4,5,6-pentafluorophenyl) 2,4,6-trimethylbenzenesulfonate
• CS-0368277
• MFCD05975138
• 2,3,4,5,6-Pentafluorophenyl 2,4,6-trimethylbenzenesulfonate

• InChIKey： WHMSVBXYAVAYQY-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H11F5O3S/c1-6-4-7(2)15(8(3)5-6)24(21,22)23-14-12(19)10(17)9(16)11(18)13(14)20/h4-5H,1-3H3

Computed Properties

• Exact Mass: 366.03490619Da
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 3
• Monoisotopic Mass: 366.03490619Da
• Heavy Atom Count: 24
• Complexity: 512
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters